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Compound of Interest

Compound Name: 4-Bromo-3-methylpyridine

CAS No.: 10168-00-0

Cat. No.: B157446

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for 4-Bromo-3-
methylpyridine, a key intermediate in various synthetic applications. Due to the limited

availability of publicly accessible, comprehensive experimental spectra for this specific

compound, this document presents a combination of predicted data based on established

spectroscopic principles and data from closely related isomers. This guide is intended to serve

as a valuable resource for the identification and characterization of 4-Bromo-3-methylpyridine
in a laboratory setting.

Spectroscopic Data Summary
The following tables summarize the predicted and expected spectroscopic data for 4-Bromo-3-
methylpyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Data for 4-Bromo-3-methylpyridine
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~8.3 - 8.5 d 1H H-2

~8.2 - 8.4 d 1H H-6

~7.2 - 7.4 dd 1H H-5

~2.4 - 2.6 s 3H -CH₃

Table 2: Predicted ¹³C NMR Data for 4-Bromo-3-methylpyridine

Chemical Shift (δ) ppm Assignment

~150 - 152 C-2

~148 - 150 C-6

~138 - 140 C-3

~125 - 127 C-4

~123 - 125 C-5

~18 - 20 -CH₃

Infrared (IR) Spectroscopy
Table 3: Expected IR Absorption Bands for 4-Bromo-3-methylpyridine
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Wavenumber (cm⁻¹) Intensity Assignment

3100 - 3000 Medium C-H stretch (aromatic)

2980 - 2850 Medium C-H stretch (aliphatic)

1600 - 1550 Strong C=N stretch (pyridine ring)

1470 - 1430 Strong C=C stretch (pyridine ring)

1100 - 1000 Strong C-Br stretch

850 - 750 Strong
C-H out-of-plane bend

(aromatic)

Mass Spectrometry (MS)
Table 4: Expected Mass Spectrometry Data for 4-Bromo-3-methylpyridine

m/z Relative Abundance (%) Assignment

171/173 ~100/~98
[M]⁺ (Molecular ion with ⁷⁹Br/

⁸¹Br isotopes)

92 Variable [M-Br]⁺

156/158 Variable [M-CH₃]⁺

Experimental Protocols
The following are generalized experimental protocols that would be suitable for obtaining the

spectroscopic data for 4-Bromo-3-methylpyridine, which is a liquid at room temperature.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To acquire high-resolution ¹H and ¹³C NMR spectra of 4-Bromo-3-methylpyridine.

Materials & Equipment:

4-Bromo-3-methylpyridine sample
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Deuterated chloroform (CDCl₃) with 0.03% (v/v) tetramethylsilane (TMS)

5 mm NMR tubes

NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

Sample Preparation: Dissolve approximately 5-10 mg of 4-Bromo-3-methylpyridine in

about 0.6 mL of CDCl₃ containing TMS in a clean, dry NMR tube.

Instrument Setup:

Insert the sample into the NMR spectrometer.

Lock the spectrometer on the deuterium signal of the CDCl₃.

Shim the magnetic field to achieve optimal homogeneity.

Set the appropriate acquisition parameters for both ¹H and ¹³C NMR. For ¹H NMR, typical

parameters include a 30° pulse angle and a relaxation delay of 1-2 seconds. For ¹³C NMR,

a proton-decoupled sequence is typically used.

Data Acquisition: Acquire the Free Induction Decay (FID) for both ¹H and ¹³C nuclei.

Data Processing:

Apply a Fourier transform to the FID to obtain the spectrum.

Phase the spectrum and reference it to the TMS signal at 0.00 ppm.

Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
Objective: To obtain the infrared spectrum of 4-Bromo-3-methylpyridine.

Materials & Equipment:
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4-Bromo-3-methylpyridine sample

Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR)

accessory or salt plates (NaCl or KBr).

Isopropanol or other suitable solvent for cleaning.

Procedure (using ATR):

Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

Sample Application: Place a small drop of 4-Bromo-3-methylpyridine directly onto the ATR

crystal.

Spectrum Acquisition: Acquire the IR spectrum over a typical range of 4000-400 cm⁻¹.[1]

Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a

soft tissue.

Procedure (using salt plates):

Sample Preparation: Place a drop of 4-Bromo-3-methylpyridine onto one salt plate and

carefully place the second salt plate on top to create a thin liquid film.

Spectrum Acquisition: Place the salt plate assembly in the sample holder of the FTIR

spectrometer and acquire the spectrum.

Cleaning: After analysis, disassemble the salt plates and clean them immediately with a dry

solvent to prevent damage.

Mass Spectrometry (MS)
Objective: To determine the mass-to-charge ratio of the molecular ion and major fragment ions

of 4-Bromo-3-methylpyridine.

Materials & Equipment:

4-Bromo-3-methylpyridine sample
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Volatile solvent (e.g., methanol or acetonitrile)

Mass spectrometer with an appropriate ionization source (e.g., Electron Ionization - EI or

Electrospray Ionization - ESI).

Procedure (using EI with GC-MS):

Sample Preparation: Prepare a dilute solution of 4-Bromo-3-methylpyridine (e.g., 1 mg/mL)

in a volatile solvent.

GC-MS Analysis:

Inject a small volume (e.g., 1 µL) of the sample solution into the Gas Chromatograph-

Mass Spectrometer (GC-MS).

The compound will be separated on the GC column and then introduced into the mass

spectrometer.

The molecules are ionized by an electron beam (typically 70 eV).

Data Acquisition: The mass analyzer separates the resulting ions based on their mass-to-

charge ratio, and a detector records their abundance.

Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak

(characterized by the isotopic pattern of bromine) and major fragment ions. The presence of

two peaks of nearly equal intensity separated by 2 m/z units for the molecular ion is

characteristic of a monobrominated compound.[2][3]

Visualization of Analytical Workflow
The following diagram illustrates a logical workflow for the spectroscopic analysis of 4-Bromo-
3-methylpyridine.
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Caption: A logical workflow for the spectroscopic analysis of 4-Bromo-3-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.drawellanalytical.com/ftir-analysis-for-liquid-samples-what-you-need-to-know/
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Organic_Compounds_Containing_Halogen_Atoms
https://www.docbrown.info/page04/4_71atomMSintro.htm
https://www.docbrown.info/page04/4_71atomMSintro.htm
https://www.docbrown.info/page04/4_71atomMSintro.htm
https://www.benchchem.com/product/b157446/docs#spectroscopic-profile-of-4-bromo-3-methylpyridine-a-technical-guide
https://www.benchchem.com/product/b157446/docs#spectroscopic-profile-of-4-bromo-3-methylpyridine-a-technical-guide
https://www.benchchem.com/product/b157446/docs#spectroscopic-profile-of-4-bromo-3-methylpyridine-a-technical-guide
https://www.benchchem.com/product/b157446/docs#spectroscopic-profile-of-4-bromo-3-methylpyridine-a-technical-guide
https://www.benchchem.com/product/b157446?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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